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Introduction
Alk5-IN-30 is a potent small molecule inhibitor of the Transforming Growth Factor-beta (TGF-β)

type I receptor, Activin Receptor-Like Kinase 5 (ALK5), also known as TGFβ-R1.[1][2] As a key

signaling node in the TGF-β pathway, ALK5 is critically involved in a myriad of cellular

processes, including proliferation, differentiation, apoptosis, and extracellular matrix production.

Dysregulation of the TGF-β/ALK5 signaling axis is implicated in various pathologies, most

notably in fibrosis and cancer. Consequently, the development of specific and selective ALK5

inhibitors like Alk5-IN-30 is of significant interest for therapeutic intervention. This technical

guide provides an in-depth analysis of the target specificity and selectivity of Alk5-IN-30,

presenting key quantitative data, detailed experimental methodologies, and visual

representations of the underlying biological and experimental frameworks.

Data Presentation
The potency of Alk5-IN-30 has been determined through biochemical assays, demonstrating

high affinity for its primary target.

Table 1: In Vitro Potency of Alk5-IN-30
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Target IC50 (nM)

ALK5 (TGFβ-R1) < 10

IC50 values represent the concentration of the inhibitor required to achieve 50% inhibition of

the enzyme's activity in vitro.[1][2]

A comprehensive understanding of an inhibitor's utility and potential off-target effects

necessitates a broad assessment of its kinase selectivity profile. While a complete public

selectivity panel for Alk5-IN-30 is not readily available, the following table structure is provided

as a template for the type of data required for a thorough evaluation. Researchers are

encouraged to perform or request broad kinase screening to populate such a table.

Table 2: Kinase Selectivity Profile of Alk5-IN-30 (Template)

Kinase % Inhibition @ 1 µM IC50 (nM)

ALK5 (TGFβ-R1) >95 < 10

ALK1

ALK2

ALK3

ALK4

ALK6

p38α

VEGFR2

... (additional kinases)

Signaling Pathway
Alk5-IN-30 exerts its effect by inhibiting the kinase activity of ALK5 within the TGF-β signaling

cascade. The canonical pathway is initiated by the binding of a TGF-β ligand to the type II

receptor (TGFβRII), which then recruits and phosphorylates the type I receptor, ALK5.
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Activated ALK5 subsequently phosphorylates the downstream signaling proteins, SMAD2 and

SMAD3. This phosphorylation event triggers the formation of a complex with SMAD4, which

then translocates to the nucleus to regulate the transcription of target genes.
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Compound Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Alk5-IN-30: A Technical Guide to Target Specificity and
Selectivity]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15141222?utm_src=pdf-body-img
https://www.benchchem.com/product/b15141222?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/search.html?q=53bp1+alk+Inhibitors&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=ALK5&ft=&fa=&fp=
https://www.benchchem.com/product/b15141222#alk5-in-30-target-specificity-and-selectivity
https://www.benchchem.com/product/b15141222#alk5-in-30-target-specificity-and-selectivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15141222#alk5-in-30-target-specificity-and-
selectivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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